![molecular formula C13H10N4O3 B3130242 2-[(E)-1-methoxy-3-(4-nitroanilino)prop-2-enylidene]propanedinitrile CAS No. 341966-92-5](/img/structure/B3130242.png)
2-[(E)-1-methoxy-3-(4-nitroanilino)prop-2-enylidene]propanedinitrile
Overview
Description
2-[(E)-1-methoxy-3-(4-nitroanilino)prop-2-enylidene]propanedinitrile, also known as MNPD, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a member of the class of compounds known as dinitriles, which have been shown to have a wide range of biological activities. MNPD has been investigated for its potential use as a tool to study cellular processes and as a potential therapeutic agent for a variety of diseases.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound's synthesis involves condensation reactions, as demonstrated in the study of synthesizing 2-methoxypyridine-3-carbonitriles through the condensation of propanedinitrile with enals or enones. These processes provide insights into the synthesis of similar compounds (Victory, Victory, Borrell, & Vidal‐Ferran, 1993).
- Another study on the synthesis of Schiff bases, including compounds structurally related to 2-[(E)-1-methoxy-3-(4-nitroanilino)prop-2-enylidene]propanedinitrile, revealed their potential as non-linear optical materials, highlighting their relevance in materials science (Nesterov et al., 2000).
Applications in Organic Electronics and Optics
- A related study focused on electron donor–acceptor push–pull chromophores with structures akin to the compound , illustrating its potential application in developing new materials for electronics and optics (Moran, Blanchard‐Desce, & Kelley, 2002).
- The compound's derivatives have been explored for their properties in organic light-emitting diodes (OLEDs), showcasing its utility in the field of low molecular weight OLED materials (Percino et al., 2019).
Potential in Medicinal Chemistry
- Research into Ru(II) complexes with substituted chalcones, which are structurally related to the compound, indicated significant activity against breast cancer cells. This suggests the compound’s framework could be relevant in designing new chemotherapeutics (Singh et al., 2016).
properties
IUPAC Name |
2-[(E)-1-methoxy-3-(4-nitroanilino)prop-2-enylidene]propanedinitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O3/c1-20-13(10(8-14)9-15)6-7-16-11-2-4-12(5-3-11)17(18)19/h2-7,16H,1H3/b7-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNRNERYXONJVER-VOTSOKGWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=C(C#N)C#N)C=CNC1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=C(C#N)C#N)/C=C/NC1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.